Cas no 1355476-23-1 (Z-DL-Phg-NEt2)

• Product Name: Z-DL-Phg-NEt2
• CAS No: 1355476-23-1
• MF: C₂₀H₂₄N₂O₃
• MW: 340.416165351868
• CID: 3042439
• Update Time: 2025-05-21

Z-DL-Phg-NEt2 Chemical and Physical Properties

Names and Identifiers

• Z-DL-Phg-NEt2
• Phenylmethyl N-[2-(diethylamino)-2-oxo-1-phenylethyl]carbamate

• Inchi： 1S/C20H24N2O3/c1-3-22(4-2)19(23)18(17-13-9-6-10-14-17)21-20(24)25-15-16-11-7-5-8-12-16/h5-14,18H,3-4,15H2,1-2H3,(H,21,24)
• InChI Key： WFSFAZSWTWDLSY-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC(C1=CC=CC=C1)C(N(CC)CC)=O

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 523.9±50.0 °C at 760 mmHg
• Flash Point: 270.7±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Z-DL-Phg-NEt2 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Z-DL-Phg-NEt2

Introduction to Z-DL-Phg-NEt2 (CAS No. 1355476-23-1)

Z-DL-Phg-NEt2, with the Chemical Abstracts Service (CAS) number 1355476-23-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound is a derivative of phenylglycine, a non-proteinogenic amino acid, and is characterized by its unique structural features and potential biological activities.

The chemical structure of Z-DL-Phg-NEt2 includes a phenylglycine moiety attached to an N,N-diethylamine group, which imparts specific properties that make it a valuable tool in various research applications. The phenylglycine component is known for its ability to mimic certain natural amino acids, while the N,N-diethylamine group provides additional functional versatility.

Recent studies have highlighted the potential of Z-DL-Phg-NEt2 in several areas of biomedical research. One notable application is in the development of novel therapeutic agents for neurodegenerative diseases. Research has shown that compounds with similar structures can modulate specific receptors and enzymes involved in neuronal signaling and protection. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of phenylglycine can act as potent inhibitors of beta-secretase, an enzyme implicated in the pathogenesis of Alzheimer's disease.

In addition to its potential in neurodegenerative disease research, Z-DL-Phg-NEt2 has also been explored for its anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, and compounds that can effectively modulate these responses have significant therapeutic potential. A recent investigation published in the European Journal of Pharmacology reported that Z-DL-Phg-NEt2 exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The structural flexibility of Z-DL-Phg-NEt2 allows for its use in combinatorial chemistry approaches, where it can be modified to create a library of related compounds with varying biological activities. This approach is particularly useful in drug discovery, where high-throughput screening methods can identify lead compounds with desired properties. A study in the Journal of Combinatorial Chemistry highlighted the successful synthesis and screening of a series of Z-DL-Phg-NEt2 derivatives, leading to the identification of several potent inhibitors of specific targets.

The solubility and stability of Z-DL-Phg-NEt2 are important factors for its practical application in both research and clinical settings. Experimental data indicate that this compound exhibits good solubility in both aqueous and organic solvents, making it suitable for a wide range of experimental conditions. Additionally, its stability under various storage conditions ensures reliable performance over extended periods.

In conclusion, Z-DL-Phg-NEt2 (CAS No. 1355476-23-1) is a versatile compound with significant potential in multiple areas of biomedical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to uncover new applications and mechanisms, the importance of this compound is likely to grow, contributing to advancements in medicinal chemistry and drug discovery.